Cas no 99735-30-5 (tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate)

Tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate is a protected amine derivative widely used in organic synthesis and pharmaceutical research. Its key advantages include stability under various reaction conditions, making it a versatile intermediate for the preparation of pyrrolidine-based compounds. The tert-butyloxycarbonyl (Boc) protecting group ensures selective deprotection, enabling controlled functionalization of the amine moiety. The benzyl substituent further enhances its utility in chiral synthesis and as a precursor for bioactive molecules. This compound is particularly valuable in medicinal chemistry for the development of protease inhibitors and other pharmacologically active agents. Its well-defined reactivity profile and compatibility with standard purification methods contribute to its broad applicability in synthetic workflows.
tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate structure
99735-30-5 structure
Product Name:tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate
CAS No:99735-30-5
MF:C16H24N2O2
MW:276.373964309692
MDL:MFCD00059039
CID:62101
PubChem ID:87564286
Update Time:2025-05-28

tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate
    • 1-Benzyl-3-(Boc-amino)pyrrolidine
    • 1-Benzyl-3-(tert-butoxycarbonylamino)pyrrolidine
    • tert-Butyl(1-benzylpyrrolidin-3-yl)carbamate
    • tert-Butyl hydrogen (1-benzylpyrrolidin-3-yl)carbonimidate
    • 1,1-Dimethylethyl N-[1-(phenylmethyl)-3-pyrrolidinyl]carbamate
    • DL-0075
    • tert-butyl N-(1-benzylpyrrolidin-3-yl)carbamate;tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate
    • Tert-butyl 1-benzylpyrrolidin-3-ylcarbamate
    • MFCD01321148
    • (R)-tert-butyl 1-benzylpyrrolidin-3-ylcarbamate
    • 1,1-dimethylethyl [1-(phenylmethyl)-3-pyrrolidinyl]carbamate
    • (S)-tert-butyl 1-benzylpyrrolidin-3-ylcarbamate
    • FT-0660541
    • A846073
    • AB29158
    • SY055295
    • DTXSID20912515
    • 1-BENZYL-3-N-BOC-AMINOPYRROLIDINE
    • CS-W010076
    • B1357
    • FT-0601763
    • AB09049
    • 99735-30-5
    • FT-0656801
    • Tert-butyl N-(1-benzylpyrrolidin-3-yl)carbamate
    • (R)-1-Benzyl-3-(Boc-amino)pyrrolidine
    • PHOIDJGLYWEUEK-UHFFFAOYSA-N
    • A2776
    • t-butyl-1-benzylpyrrolidin-3-ylcarbamate
    • SCHEMBL2241423
    • BCP27219
    • 1-BENZYL-3(TERT-BUTOXYCARBONYLAMINO)PYRROLIDINE
    • AM20050039
    • AKOS009158924
    • SY020391
    • MFCD00059039
    • 1-Benzyl-N-Boc-pyrrolidin-3-amine
    • DB-023536
    • DB-012495
    • MDL: MFCD00059039
    • Inchi: 1S/C16H24N2O2/c1-16(2,3)20-15(19)17-14-9-10-18(12-14)11-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3,(H,17,19)
    • InChI Key: PHOIDJGLYWEUEK-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(NC1CN(CC2C=CC=CC=2)CC1)=O

Computed Properties

  • Exact Mass: 276.18400
  • Monoisotopic Mass: 276.184
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.7
  • Topological Polar Surface Area: 41.6A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.08
  • Melting Point: 111.0 to 115.0 deg-C
  • Boiling Point: 385.1°C at 760 mmHg
  • Flash Point: 385.1 °C at 760 mmHg
  • PSA: 41.57000
  • LogP: 3.11440
  • Solubility: Not determined

tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate Security Information

tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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